Cas no 121194-34-1 (3,3,3-Trifluoro-1-(4-methylphenyl)propan-1-one)

• Product Name: 3,3,3-Trifluoro-1-(4-methylphenyl)propan-1-one
• CAS No: 121194-34-1
• MF: C₁₀H₉F₃O
• MW: 202.173073530197
• CID: 2189327
• PubChem ID: 11745698
• Update Time: 2025-04-21

3,3,3-Trifluoro-1-(4-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3,3,3-Trifluoro-1-(4-methylphenyl)propan-1-one
• 3,3,3-trifluoro-1-(p-tolyl)-propan-1-one
• SCHEMBL20202561
• DB-293802
• 3,3,3-trifluoro-1-(4-methylphenyl)-1-propanone
• LPDOSBVQJBUGLG-UHFFFAOYSA-N
• 121194-34-1

• Inchi： 1S/C10H9F3O/c1-7-2-4-8(5-3-7)9(14)6-10(11,12)13/h2-5H,6H2,1H3
• InChI Key： LPDOSBVQJBUGLG-UHFFFAOYSA-N
• SMILES： FC(CC(C1C=CC(C)=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 202.06054939Da
• Monoisotopic Mass: 202.06054939Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų